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Compound of Interest

Compound Name:
3,5-Octadien-2-ol, 2,6-dimethyl-,

(5Z)-

Cat. No.: B105262 Get Quote

An In-Depth Technical Guide to (5Z)-2,6-
Dimethyl-3,5-octadien-2-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
(5Z)-2,6-Dimethyl-3,5-octadien-2-ol, also known as cis-ocimenol, is a naturally occurring acyclic

monoterpenoid. It is a volatile organic compound found in a variety of plants and is recognized

for its characteristic aroma, contributing to the scent of many essential oils. Beyond its olfactory

properties, there is growing interest in the potential biological activities of this and related

terpenoid compounds. This technical guide provides a comprehensive overview of the known

chemical and physical properties of (5Z)-2,6-Dimethyl-3,5-octadien-2-ol, alongside available

information on its biological effects and potential mechanisms of action. This document is

intended to serve as a valuable resource for researchers and professionals in the fields of

chemistry, pharmacology, and drug development.

Chemical and Physical Properties
A thorough compilation of the chemical and physical properties of (5Z)-2,6-Dimethyl-3,5-

octadien-2-ol is essential for its accurate identification, handling, and application in research

and development. The available data is summarized in the tables below. It is important to note
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that while some properties have been experimentally determined, others are based on

estimations and should be used with caution.

Table 1: General Chemical Properties

Property Value Source

Chemical Name
(5Z)-2,6-Dimethyl-3,5-

octadien-2-ol
IUPAC

Synonyms cis-Ocimenol Common

CAS Number 18675-16-6

Molecular Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol

Table 2: Physical Properties

Property Value Notes

Appearance Colorless oily liquid Estimated

Boiling Point 224.7 °C at 760 mmHg

Melting Point Not available

Density 0.865 g/cm³

Refractive Index 1.471

Vapor Pressure 0.018 mmHg at 25°C

Solubility
Almost insoluble in water;

soluble in alcohol and oils.[1]

LogP 2.811 Estimated

Spectroscopic Data:
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Detailed spectroscopic data for the specific (5Z)-isomer is not readily available in public

databases. Researchers should consider experimental determination of NMR, Mass

Spectrometry, and Infrared spectra for unambiguous identification.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the stereoselective synthesis and

purification of (5Z)-2,6-Dimethyl-3,5-octadien-2-ol are not extensively documented in readily

accessible literature. However, general methods for the synthesis and purification of terpene

isomers can be adapted.

Synthesis:

The synthesis of the (Z)-isomer of alkenols often requires stereoselective methods to control

the geometry of the double bond. Common strategies include:

Wittig Reaction and its Modifications: The Wittig reaction is a widely used method for alkene

synthesis. To favor the formation of the Z-isomer, unstabilized ylides are typically employed

under salt-free conditions.

Alkyne Semi-hydrogenation: The partial hydrogenation of an alkyne precursor using a

poisoned catalyst, such as Lindlar's catalyst, can yield the corresponding cis-alkene.

Stereoselective Reduction of α,β-unsaturated Ketones: The reduction of a suitable α,β-

unsaturated ketone precursor with specific reducing agents can lead to the desired allylic

alcohol with Z-configuration.

A logical workflow for a potential synthetic approach is outlined below:

Starting Materials
(e.g., appropriate ketone and phosphonium ylide)

Stereoselective Reaction
(e.g., Wittig Reaction) Aqueous Workup and Extraction Purification

(e.g., Column Chromatography)
Characterization
(NMR, MS, IR) (5Z)-2,6-Dimethyl-3,5-octadien-2-ol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and characterization of (5Z)-2,6-Dimethyl-

3,5-octadien-2-ol.
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Purification:

The purification of the (5Z)-isomer from a reaction mixture or a natural extract containing other

isomers and impurities typically involves chromatographic techniques.

Column Chromatography: Silica gel column chromatography is a standard method for

separating terpene isomers based on their polarity. A non-polar eluent system, such as a

hexane/ethyl acetate gradient, is commonly used.

Preparative High-Performance Liquid Chromatography (HPLC): For higher purity, preparative

HPLC with a suitable stationary phase (e.g., silica or a bonded phase) and a carefully

optimized mobile phase can be employed.

Biological Activity and Signaling Pathways
While direct studies on the biological activity of (5Z)-2,6-Dimethyl-3,5-octadien-2-ol are limited,

research on the related monoterpene β-ocimene and other essential oil constituents provides

valuable insights into its potential pharmacological effects.

Potential Biological Activities:

Cytotoxic and Antileishmanial Effects: Studies on β-ocimene have demonstrated its potential

to induce cell death in Leishmania amazonensis promastigotes. The proposed mechanism

involves the disruption of the parasite's plasma membrane integrity.

Immunomodulatory Effects: Terpenoids are known to possess immunomodulatory properties.

Research on β-ocimene suggests it may modulate the immune response by affecting the

production of cytokines such as TNF-α, IL-10, and IL-6, and by influencing the generation of

nitric oxide and reactive oxygen species.

Potential Signaling Pathways:

Based on the activities of related compounds, (5Z)-2,6-Dimethyl-3,5-octadien-2-ol could

potentially interact with key signaling pathways involved in inflammation and apoptosis. Further

research is needed to confirm these interactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Response Apoptosis

NF-κB Pathway MAPK Pathway Caspase Cascade Bcl-2 Family Proteins

(5Z)-2,6-Dimethyl-3,5-octadien-2-ol

Modulation? Modulation? Induction? Regulation?
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Caption: Hypothetical signaling pathways potentially modulated by (5Z)-2,6-Dimethyl-3,5-

octadien-2-ol.

Conclusion
(5Z)-2,6-Dimethyl-3,5-octadien-2-ol is a monoterpenoid with defined chemical and physical

properties, though some data, particularly comprehensive spectroscopic and a definitive

melting point, require further experimental validation. While direct biological studies are scarce,

research on related compounds suggests potential for this molecule in the areas of anti-

parasitic and immunomodulatory applications. The elucidation of its precise mechanisms of

action and its effects on specific signaling pathways represents a promising area for future

research. This guide provides a foundational resource to aid in the design of such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(5Z)-2,6-Dimethyl-3,5-octadien-2-ol chemical and
physical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105262#5z-2-6-dimethyl-3-5-octadien-2-ol-chemical-
and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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